Cas no 102871-31-8 (3-Pentylthiophene)
3-Pentylthiophene structure
Product Name:3-Pentylthiophene
CAS No:102871-31-8
MF:C9H14S
MW:154.272461414337
MDL:MFCD00143182
CID:125314
Update Time:2026-05-14
3-Pentylthiophene Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 3-pentyl-
- 3-Pentylthiophene
- 3-N-PENTYLTHIOPHENE
- 615FDD13VG
- 3-Amylthiophene
- 3-Pentylthiophene, AldrichCPR
- VT20249
- FCH1116548
- Z5434
- P1127
-
- MDL: MFCD00143182
- Inchi: 1S/C9H14S/c1-2-3-4-5-9-6-7-10-8-9/h6-8H,2-5H2,1H3
- InChI Key: PIQKSZYJGUXAQF-UHFFFAOYSA-N
- SMILES: S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 154.08200
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 80.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.4
- Topological Polar Surface Area: 28.2
Experimental Properties
- Density: 0,95 g/cm3
- Boiling Point: 200°C(lit.)
- Flash Point: 54.551 °C
- Refractive Index: 1.4970 to 1.5000
- PSA: 28.24000
- LogP: 3.48080
3-Pentylthiophene Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H226
- Warning Statement: P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Hazardous Material transportation number:UN 1993 3/PG III
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:3
- PackingGroup:III
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Pentylthiophene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Pentylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM363621-1g |
3-pentylthiophene |
102871-31-8 | 95%+ | 1g |
$101 | 2022-09-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1127-5g |
3-Pentylthiophene |
102871-31-8 | 95.0%(GC) | 5g |
¥2215.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1127-1g |
3-Pentylthiophene |
102871-31-8 | 95.0%(GC) | 1g |
¥620.0 | 2022-06-10 | |
| abcr | AB145968-1 g |
3-n-Pentylthiophene, 95%; . |
102871-31-8 | 95% | 1 g |
€183.00 | 2023-07-20 | |
| abcr | AB145968-5 g |
3-n-Pentylthiophene, 95%; . |
102871-31-8 | 95% | 5 g |
€536.40 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P866534-1g |
3-Pentylthiophene |
102871-31-8 | ≥97% | 1g |
691.20 | 2021-05-17 | |
| Matrix Scientific | 204344-5g |
3-Pentylthiophene |
102871-31-8 | 5g |
$409.00 | 2023-09-05 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1127-5G |
3-Pentylthiophene |
102871-31-8 | >97.0%(GC) | 5g |
¥1550.00 | 2024-04-18 | |
| Fluorochem | 050960-1g |
3-Pentylthiophene |
102871-31-8 | >97.0%(GC) | 1g |
£99.00 | 2022-03-01 | |
| Fluorochem | 050960-5g |
3-Pentylthiophene |
102871-31-8 | >97.0%(GC) | 5g |
£288.00 | 2022-03-01 |
3-Pentylthiophene Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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